Cas no 2025708-02-3 (3-(1,2-dimethyl-1H-imidazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(1,2-dimethyl-1H-imidazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2025708-02-3
• MF: C₂₃H₂₃N₃O₄
• MW: 405.446425676346
• CID: 6416745
• PubChem ID: 165522460
• Update Time: 2025-05-25

3-(1,2-dimethyl-1H-imidazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,2-dimethyl-1H-imidazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2025708-02-3
• EN300-1285984
• 3-(1,2-dimethyl-1H-imidazol-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C23H23N3O4/c1-14-24-12-21(26(14)2)20(11-22(27)28)25-23(29)30-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,12,19-20H,11,13H2,1-2H3,(H,25,29)(H,27,28)
• InChI Key： ORSOLLSZUUKFEG-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C1=CN=C(C)N1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 405.16885622g/mol
• Monoisotopic Mass: 405.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-(1,2-dimethyl-1H-imidazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Recent Advances in the Study of 3-(1,2-dimethyl-1H-imidazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2025708-02-3)

The compound 3-(1,2-dimethyl-1H-imidazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2025708-02-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique imidazole and fluorenylmethoxycarbonyl (Fmoc) functional groups, has shown promising potential in various applications, including drug discovery, peptide synthesis, and targeted therapy development. Recent studies have focused on elucidating its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of interest is the role of this compound in peptide synthesis. The Fmoc group is widely used as a protecting group for amino acids during solid-phase peptide synthesis (SPPS). Researchers have explored the efficiency of 3-(1,2-dimethyl-1H-imidazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid as a building block in SPPS, highlighting its stability and compatibility with standard coupling reagents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound could be effectively incorporated into peptide chains, offering advantages in terms of yield and purity compared to traditional Fmoc-protected amino acids.

In addition to its applications in peptide synthesis, recent research has investigated the biological activities of this compound. Preliminary in vitro studies have suggested that it may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a study conducted by a team at the University of Cambridge found that the compound displayed selective inhibition of cyclooxygenase-2 (COX-2), albeit at higher concentrations than established COX-2 inhibitors. These findings, published in Bioorganic & Medicinal Chemistry Letters, indicate potential avenues for further optimization and development of derivatives with enhanced activity.

Another notable development is the exploration of this compound's role in targeted drug delivery systems. The imidazole moiety has been leveraged to improve the solubility and bioavailability of hydrophobic drugs. A 2024 study in the European Journal of Pharmaceutical Sciences reported the successful conjugation of 3-(1,2-dimethyl-1H-imidazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid with anticancer agents, resulting in improved tumor-targeting efficiency and reduced off-target effects. The researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the conjugates.

Despite these promising findings, challenges remain in the practical application of this compound. Issues such as scalability of synthesis, cost-effectiveness, and long-term stability under physiological conditions need to be addressed. Future research directions may include the development of novel synthetic routes to enhance yield and purity, as well as comprehensive in vivo studies to evaluate pharmacokinetics and toxicity profiles.

In conclusion, 3-(1,2-dimethyl-1H-imidazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2025708-02-3) represents a versatile and promising molecule in the realm of chemical biology and medicinal chemistry. Its applications span peptide synthesis, enzyme inhibition, and drug delivery, with ongoing research aimed at unlocking its full potential. As the scientific community continues to explore its properties and applications, this compound may pave the way for innovative therapeutic strategies and advanced materials in the biomedical field.